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Compound of Interest

N-Boc-N-deshydroxyethyl
Dasatinib-d8

Cat. No.: B564829

Compound Name:

Essential Safety and Handling Guide for N-Boc-N-
deshydroxyethyl Dasatinib-d8

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-Boc-N-deshydroxyethyl Dasatinib-d8 (CAS:
1263379-04-9). Given the limited specific data for this deuterated compound, the safety
protocols are based on the established and hazardous profile of its parent compound,
Dasatinib.[1] N-Boc-N-deshydroxyethyl Dasatinib-d8 should be handled as a potent,
physiologically active substance with significant potential health risks.[1]

Hazard Summary: N-Boc-N-deshydroxyethyl Dasatinib-d8 is classified as a hazardous
substance.[1] The primary hazards, as outlined in the Safety Data Sheet (SDS) for the
compound and its parent molecule, include:

» Acute Toxicity: Toxic if swallowed.[2][3][4]
o Skin and Eye Damage: Causes skin irritation and serious eye damage.[2][3][4]

e Long-Term Health Effects: Suspected of causing cancer and damaging fertility or the unborn
child.[2][3][4] It is also known to cause damage to organs, specifically the gastrointestinal
system, through prolonged or repeated exposure.[2][4]

¢ Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[2][3][4]
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BENGHE

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure.[1] All handling of the solid
compound or its solutions should occur within a designated controlled area, preferably a
chemical fume hood, to minimize inhalation risk.[1][5]

PPE Category

Item

Specification

Rationale

Eye & Face Protection

Safety Goggles or

Chemical safety
goggles conforming to
OSHA 29 CFR

Protects against
splashes and airborne

particles, preventing

Hand Protection

Glasses .
1910.133 or European  serious eye damage.
Standard EN166. [2][4]
o Prevents skin contact,
) Nitrile or other
Chemical- as the substance

Impermeable Gloves

appropriate protective

gloves.[6]

causes skin irritation.

[2]14]

Standard lab coat. For

larger quantities or

Prevents

) Laboratory Coat / ] contamination of
Body Protection risk of splash, a )
Gown ) ) personal clothing and
protective gown is ]
skin.
recommended.[3][5]
A respirator with a
particulate filter
(conforming to EN Protects against
NIOSH/MSHA

Respiratory Protection

Approved Respirator

143) is required if dust
may be generated or
exposure limits are

exceeded.[5]

inhalation of the toxic

compound.[1]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is essential for maintaining compound integrity

and ensuring personnel safety.
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Handling Workflow Diagram

The following workflow outlines the procedural steps for safely handling the compound from

receipt to disposal.

Don all required PPE:
Verify fume hood is operational. - Lab Coat/Gown
Ensure eyewash/shower is accessible. - Safety Goggles

- Chemical-Resistant Gloves

Enter controlled area

Y

Weigh compound carefully. .
( Avoid generating dust. Perform experimental procedures.
A4 A4

Prepare solutions within the hood. Decontaminate surfaces and equipment. Doff PPE in correct order.
Use appropriate glassware. Wipe work area. Dlspose of contaminated items as cytotoxic waste.

A4

Store compound in a tightly sealed,
-labeled container in a designated,
S

-secure location (freezer recommended).

Click to download full resolution via product page
Caption: Standard workflow for handling N-Boc-N-deshydroxyethyl Dasatinib-d8.
Handling Practices:

» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[3]

» Avoid all personal contact, including inhalation.
e Wash hands and any exposed skin thoroughly after handling.[3][7]

e Do not eat, drink, or smoke in the area where the compound is being used.[3][7]
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e Use in a well-ventilated area, such as a chemical fume hood.[1][6]

Storage:

» Store locked up.[3][6][7]

o Keep containers tightly sealed to prevent contamination and exposure.[1][5][6]

» Store in a cool, dry, and well-ventilated place, away from incompatible materials like strong
oxidizing agents.[6] For long-term quality, storage in a freezer is recommended.[5]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and accidental exposure. All
waste materials that have come into contact with N-Boc-N-deshydroxyethyl Dasatinib-d8
must be treated as hazardous, cytotoxic waste.[8][9]

Waste Segregation and Disposal:

 Identify and Segregate: At the point of generation, all contaminated materials must be
segregated from regular lab trash. This includes:

o

Unused or expired solid compound.

[¢]

Empty product vials.

[¢]

Contaminated PPE (gloves, gowns, etc.).

o

Labware (pipette tips, vials, plates).

o

Cleaning materials (wipes, absorbent pads).[9][10]
» Containerization:

o Sharps: Needles, syringes, and other contaminated sharps must be placed into a
designated, puncture-proof sharps container labeled "Cytotoxic Waste".[10][11]
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o Solids: Contaminated solids (PPE, wipes, etc.) must be placed in a leak-proof container,
often a specifically colored bag (e.g., purple or yellow) or a rigid bin, clearly labeled
"Cytotoxic Waste".[8][10][11]

o Liquids: Unused stock solutions should be collected in a designated, sealed, and labeled
hazardous waste container. Do not dispose of this chemical down the drain, as it is very
toxic to aquatic life.[5][6]

» Final Disposal: All cytotoxic waste must be disposed of through an approved hazardous
waste disposal plant, typically via high-temperature incineration.[3][12] Follow your
institution's specific procedures for labeling, documentation, and scheduling a pickup with the
Environmental Health and Safety (EHS) department.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling N-Boc-N-
deshydroxyethyl Dasatinib-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564829#personal-protective-equipment-for-handling-
n-boc-n-deshydroxyethyl-dasatinib-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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